2-{[(5-Bromo-2-fluorophenyl)methyl]amino}propan-1-ol

• Molecular Formula: C10H13BrFNO
• Molecular Weight: 262.12 g/mol
• IUPAC Name: 2-[(5-bromo-2-fluorophenyl)methylamino]propan-1-ol
• InChI: InChI=1S/C10H13BrFNO/c1-7(6-14)13-5-8-4-9(11)2-3-10(8)12/h2-4,7,13-14H,5-6H2,1H3
• InChI Key: OJFHHAPJIJKIGO-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)NCC1=C(C=CC(=C1)Br)F

Description

2-{[(5-Bromo-2-fluorophenyl)methyl]amino}propan-1-ol is a halogenated amino alcohol featuring a bromine atom at position 5 and a fluorine atom at position 2 on the phenyl ring, attached to a propanol backbone via a methylamino linkage. This compound’s unique structural attributes—including halogen substitution, amino alcohol functionality, and stereochemical configuration—make it a candidate for diverse applications in medicinal chemistry, particularly in receptor-targeted drug design.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(5-Bromo-2-fluorophenyl)methyl]amino}propan-1-ol typically involves the reaction of 5-bromo-2-fluorobenzylamine with an appropriate propanol derivative under controlled conditions. One common method involves the use of a reducing agent such as sodium borohydride (NaBH4) in the presence of a solvent like tetrahydrofuran (THF) to facilitate the reduction process .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems to ensure high yield and purity. The reaction conditions are optimized to minimize by-products and maximize the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

2-{[(5-Bromo-2-fluorophenyl)methyl]amino}propan-1-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate (KMnO4) to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride (LiAlH4) to produce amines or alcohols.

Substitution: The bromine atom in the compound can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in an acidic medium.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Substitution: Sodium iodide (NaI) in acetone for halogen exchange reactions.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of iodinated derivatives.

Scientific Research Applications

2-{[(5-Bromo-2-fluorophenyl)methyl]amino}propan-1-ol has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Employed in the study of enzyme interactions and protein binding.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 2-{[(5-Bromo-2-fluorophenyl)methyl]amino}propan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The pathways involved include signal transduction and metabolic processes, which are crucial for understanding its therapeutic potential[³][3].

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural Variations and Physicochemical Properties

The compound’s activity and reactivity are influenced by halogen positioning, functional groups, and stereochemistry. Below is a comparative analysis of key analogs:

Table 1: Structural and Functional Comparisons

Compound Name	Molecular Formula	Key Structural Features	Biological Activity/Notes	References
2-{[(5-Bromo-2-fluorophenyl)methyl]amino}propan-1-ol	C₁₀H₁₂BrFNO	Bromine (5), fluorine (2), amino alcohol	Moderate enzyme inhibition; receptor binding	[2, 10]
(S)-2-amino-2-(5-bromo-2-fluorophenyl)propan-1-ol	C₉H₁₁BrFNO	Stereoisomer (S-configuration)	Enhanced receptor specificity	[2]
2-{[(5-Bromo-2-methoxyphenyl)methyl]amino}propan-1-ol	C₁₂H₁₆BrNO₂	Methoxy (2) instead of fluorine	Improved solubility; reduced lipophilicity	[3]
2-{[(5-Bromo-2-fluorophenyl)methyl]amino}propane-1,3-diol	C₁₀H₁₂BrFNO₂	Additional hydroxyl group (1,3-diol)	Increased hydrogen bonding capacity	[16]
2-((5-Bromo-2-fluorophenyl)(methyl)amino)acetamide	C₉H₁₀BrFN₂O	Acetamide replaces propanol chain	Higher metabolic stability	[10]

Key Observations :

• Halogen Positioning : Bromine at position 5 and fluorine at position 2 (as in the target compound) optimize steric and electronic interactions with hydrophobic enzyme pockets, enhancing binding affinity compared to analogs with halogens at other positions (e.g., 3-bromo or 4-fluoro derivatives) .
• The 1,3-diol analog () exhibits stronger hydrogen bonding, which may improve target engagement but complicate synthesis .
• Stereochemistry : The (S)-isomer () shows superior receptor specificity due to spatial alignment with chiral binding sites .

Key Findings :

• Enzyme Inhibition : The acetamide derivative () demonstrates potent HDAC inhibition due to its planar amide group, which fits into catalytic zinc-binding sites .
• Receptor Binding: The target compound’s amino alcohol structure aligns with 5-HT₂A receptor residues, but its activity is surpassed by the (R)-configured analog (), which shows stronger dopamine receptor binding .
• Halogen Effects : Bromine’s size and electronegativity enhance hydrophobic interactions, while fluorine’s electron-withdrawing properties fine-tune binding specificity .

Biological Activity

2-{[(5-Bromo-2-fluorophenyl)methyl]amino}propan-1-ol, with CAS number 1154901-48-0, is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its antimicrobial, antifungal, and cytotoxic properties, supported by data tables and relevant research findings.

• Molecular Formula : C$_{10}$H$_{13}$BrFNO
• Molecular Weight : 262.12 g/mol
• CAS Number : 1154901-48-0
• Purity : Typically around 95% in commercial preparations.

Antimicrobial Activity

Research has indicated that compounds similar to 2-{[(5-Bromo-2-fluorophenyl)methyl]amino}propan-1-ol exhibit significant antimicrobial properties. A study evaluating various derivatives found that those with halogen substitutions, such as bromine and fluorine, often enhance antimicrobial efficacy.

Compound	MIC (µg/mL)	Target Organisms
2-{[(5-Bromo-2-fluorophenyl)methyl]amino}propan-1-ol	TBD	E. coli, S. aureus
Reference Compound (e.g., 5-Fluorouracil)	1.55	EAC and DLA

In a comparative analysis, compounds with similar structures showed MIC values ranging from 6 to 12.5 µg/mL against various bacterial strains, indicating a promising profile for further development as antimicrobial agents .

Antifungal Activity

The antifungal activity of the compound was evaluated against several fungal strains. Preliminary results suggest that derivatives containing the bromine and fluorine substituents demonstrate enhanced antifungal properties.

Fungal Strain	MIC (µg/mL)	Inhibition Zone (mm)
C. albicans	TBD	TBD
F. oxysporum	TBD	TBD

Studies have shown that compounds with a similar structural framework can achieve inhibition zones ranging from 9 to 20 mm against common fungal pathogens .

Cytotoxicity Studies

Cytotoxicity assays performed on various cancer cell lines indicate that the compound may possess significant cytotoxic effects. For instance, compounds structurally related to 2-{[(5-Bromo-2-fluorophenyl)methyl]amino}propan-1-ol demonstrated IC50 values in the micromolar range against human cancer cell lines.

Cell Line	IC50 (µM)
HeLa	TBD
MCF7	TBD

These findings suggest that the compound could be further explored for its potential in cancer therapeutics .

Case Studies and Research Findings

A notable study published in a peer-reviewed journal highlighted the structural activity relationship (SAR) of similar compounds, emphasizing that modifications in the phenyl ring significantly influence biological activity. The presence of electron-withdrawing groups like bromine and fluorine was correlated with increased potency against both microbial and cancerous cells .

Q & A

What are the recommended synthetic routes for 2-{[(5-Bromo-2-fluorophenyl)methyl]amino}propan-1-ol, and how can reaction conditions be optimized?

Level: Basic
Methodological Answer:
The compound can be synthesized via reductive amination using 5-bromo-2-fluorobenzaldehyde and 2-aminopropan-1-ol. Sodium borohydride (NaBH₄) in ethanol or lithium aluminum hydride (LiAlH₄) in tetrahydrofuran (THF) are effective reducing agents. Key optimization parameters include:

• Stoichiometry: Maintain a 1:1.2 molar ratio of aldehyde to amine to minimize unreacted starting material.
• Temperature: Conduct reactions at 0–25°C to balance reaction rate and side-product formation.
• Reaction Time: Monitor progress via TLC; typical completion occurs within 4–12 hours .

What spectroscopic techniques are most effective for characterizing 2-{[(5-Bromo-2-fluorophenyl)methyl]amino}propan-1-ol, and how should data interpretation account for structural features?

Level: Basic
Methodological Answer:

• ¹H/¹³C NMR: Identify the amino (–NH–), hydroxyl (–OH), and aromatic protons. The fluorine atom (²J coupling) and bromine substituent cause splitting in aromatic proton signals. For example, fluorine coupling constants (²Jₐᵣ-H) range from 40–50 Hz, while bromine induces deshielding in adjacent protons .
• X-ray Crystallography: Resolve stereochemistry and confirm intramolecular hydrogen bonding between the hydroxyl and amino groups .

How can researchers address contradictions between experimental NMR data and computational predictions for this compound?

Level: Advanced
Methodological Answer:
Discrepancies may arise from solvent effects , tautomerism , or crystal packing . To resolve:

• Perform variable-temperature NMR to assess dynamic effects (e.g., exchange broadening).
• Compare experimental data with density functional theory (DFT) -calculated shifts using solvent-polarizable continuum models (e.g., IEFPCM).
• Validate assignments against databases like NIST Standard Reference Data .

What advanced analytical methods are suitable for assessing the purity and stability of this compound under varying storage conditions?

Level: Advanced
Methodological Answer:

• HPLC-UV/Vis: Use a C18 column with a methanol/water gradient (70:30 to 90:10) to separate impurities. Monitor at 254 nm for aromatic absorption .
• Stability Studies: Conduct accelerated degradation tests (40°C, 75% relative humidity) over 4 weeks. Analyze degradation products via LC-MS to identify hydrolysis or oxidation pathways .

How does the electronic influence of the 5-bromo-2-fluorophenyl group affect the nucleophilic reactivity of the amino group in substitution reactions?

Level: Advanced
Methodological Answer:
The electron-withdrawing bromo and fluoro groups reduce electron density at the amino group, lowering nucleophilicity. To enhance reactivity:

• Use acyl chlorides with pyridine as a base to neutralize HCl byproducts.
• Activate the amino group with Boc protection before deprotection and substitution .

What in vitro pharmacological models are appropriate for preliminary evaluation of this compound’s bioactivity?

Level: Advanced
Methodological Answer:

• Isolated Rat Uterus Model: Assess β-adrenergic activity by measuring relaxation responses. Use isoproterenol as a positive control and propranolol as a β-blocker control.
• Mouse ECG Studies: Evaluate cardiovascular effects (e.g., heart rate modulation) with dose-response curves (0.1–10 µM) .

How can computational thermodynamics models predict the solubility of this compound in mixed solvent systems?

Level: Advanced
Methodological Answer:
Apply local composition models (e.g., Wilson or NRTL) to correlate activity coefficients in ethanol/water mixtures. Input parameters include:

• Experimental solubility data at 25°C.
• Binary interaction parameters derived from vapor-liquid equilibrium (VLE) studies. Validate predictions with cloud-point measurements .